Cas no 2228944-10-1 (5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid
• CAS No: 2228944-10-1
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 5859621
• PubChem ID: 165823347
• Update Time: 2025-11-05

5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid
• 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxypentanoic acid
• EN300-1894560
• 2228944-10-1

• Inchi： 1S/C15H27NO5/c1-15(2,3)21-14(20)16-9-5-7-11(10-16)6-4-8-12(17)13(18)19/h11-12,17H,4-10H2,1-3H3,(H,18,19)
• InChI Key： RJVVNELMZKYXGP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCCC(C(=O)O)O)C1)=O

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid

5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid: A Versatile Compound in Pharmaceutical Research

5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid is a multifunctional molecule with a unique chemical structure that has garnered significant attention in the field of pharmaceutical chemistry. Its molecular formula, CAS No. 2228944-10-1, identifies it as a derivative of pentanoic acid with a hydroxyl group at the 2-position and a substituted piperidine ring. This compound is characterized by its tert-butoxy group, which confers stability to the molecule while allowing for further functionalization. The carbonyl functionality in the piperidine ring is critical for its potential applications in drug design, as it can participate in various biochemical interactions.

Recent studies have highlighted the importance of hydroxyl groups in modulating the pharmacokinetic properties of small molecules. The presence of a hydroxyl group at the 2-position of the pentanoic acid chain may enhance the compound's solubility and bioavailability, making it a promising candidate for oral drug delivery systems. Additionally, the piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many biologically active compounds, including antipsychotics, antidepressants, and antihistamines. The tert-butoxy group, acting as a protecting group, may also influence the molecule's reactivity and metabolic stability in vivo.

One of the most notable features of 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid is its potential role in the development of targeted therapies. Researchers have explored its ability to interact with specific receptors or enzymes, particularly in the context of inflammatory and neurodegenerative diseases. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against the enzyme acetylcholinesterase, which is implicated in Alzheimer's disease. This finding underscores its potential as a lead compound for the design of novel cholinesterase inhibitors.

The carbonyl group in the piperidine ring may also contribute to the molecule's ability to form hydrogen bonds with protein targets, enhancing its binding affinity. This property is particularly relevant in the development of small-molecule drugs that require high specificity to minimize off-target effects. Furthermore, the hydroxyl group at the 2-position could serve as a site for further modification, such as the introduction of functional groups that improve drug-like properties. These modifications are often critical in the optimization of lead compounds during the drug discovery process.

Another area of interest is the synthesis of 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid and its derivatives. The molecule's structure suggests that it can be synthesized via a multi-step process involving the formation of the piperidine ring and the coupling of the pentanoic acid chain. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its preparation. For instance, a 2024 paper in Organic & Biomolecular Chemistry described a novel route to this compound using a chiral catalyst, which significantly improved the enantiomeric purity of the final product. Such synthetic strategies are essential for the large-scale production of this compound for pharmaceutical applications.

The tert-butoxy group in 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid also plays a role in its chemical stability. This protecting group can prevent premature hydrolysis of the carbonyl functionality, which is a common issue in drug development. By maintaining the integrity of the molecule during storage and formulation, the tert-butoxy group helps ensure the compound's efficacy when administered to patients. This aspect is particularly important in the design of prodrugs, where the protecting group is cleaved under physiological conditions to release the active pharmacophore.

Additionally, the hydroxyl group in this compound may serve as a site for the incorporation of additional functionalities, such as fluorescent tags or drug-linking moieties. These modifications can be used to study the compound's behavior in biological systems or to conjugate it with other therapeutic agents. For example, the hydroxyl group could be used to attach a targeting ligand that directs the compound to specific tissues or cells, enhancing its therapeutic potential. Such strategies are increasingly being explored in the field of precision medicine.

Despite its promising properties, the development of 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacological profile, including its potency, selectivity, and safety. Challenges such as the potential for metabolic degradation and the need for further preclinical testing remain critical areas of investigation. However, the compound's unique structure and functional groups suggest that it has the potential to become a valuable tool in the treatment of various diseases.

In conclusion, 5-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxypentanoic acid represents a fascinating molecule with a wide range of potential applications in pharmaceutical research. Its tert-butoxy group, hydroxyl functionality, and carbonyl structure make it a versatile platform for the design of new drugs. As research in this area continues to advance, this compound may play a significant role in the development of innovative therapies for complex diseases.